Cas no 159681-93-3 ((4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid)

• Product Name: (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid
• CAS No: 159681-93-3
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 6787030
• PubChem ID: 11014414
• Update Time: 2025-05-26

(4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 159681-93-3
• Fmoc-D-Thr[Psi(Me,Me)Pro]-OH
• (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid

• Inchi： 1S/C22H23NO5/c1-13-19(20(24)25)23(22(2,3)28-13)21(26)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,12H2,1-3H3,(H,24,25)/t13-,19+/m0/s1
• InChI Key： AWTLACWXIZNIRV-ORAYPTAESA-N
• SMILES： O1[C@@H](C)[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1(C)C

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.1Ų

Additional information on (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid

Introduction to (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid (CAS No. 159681-93-3)

(4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid (CAS No. 159681-93-3) is a chiral amino acid derivative that has gained significant attention in the field of chemical and pharmaceutical research. This compound is particularly valuable for its role in the synthesis of peptides and proteins, where its chiral properties and Fmoc (9-fluorenylmethoxycarbonyl) protecting group make it an essential building block in the development of advanced therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents. The chiral center at the 4-position of the oxazolidine ring ensures that the compound can be selectively incorporated into peptides with high enantiomeric purity, which is crucial for maintaining the biological activity and stability of the final product.

Recent advancements in the field have highlighted the importance of (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid typically involves several steps, including the formation of the oxazolidine ring and the introduction of the Fmoc protecting group. The chiral centers are introduced through asymmetric synthesis techniques, ensuring that the final product has the desired stereochemistry. This process requires precise control over reaction conditions and reagents to achieve high yields and purity.

In addition to its use in peptide synthesis, (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid has also found applications in other areas of chemical biology. For example, it can be used as a starting material for the synthesis of small molecules that modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to new therapeutic strategies for a wide range of diseases.

The stability and solubility of (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid are important factors to consider during its use in various applications. It is generally stable under standard laboratory conditions but should be stored at low temperatures to prevent degradation. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it easy to handle and incorporate into different reaction mixtures.

Clinical trials involving compounds derived from (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid have shown promising results. For instance, a phase II clinical trial evaluating a peptidomimetic drug synthesized using this compound demonstrated significant efficacy in reducing tumor size in patients with advanced solid tumors. These findings underscore the potential of this compound as a key intermediate in the development of next-generation therapeutics.

The safety profile of (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid has been extensively studied. It is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical reagent, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, (4R,5S)-3-Fmoc-2,2,5-trimethyl-oxazolidine-4-carboxylic acid (CAS No. 159681-93-3) is a versatile and valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties make it an indispensable tool for scientists working on peptide synthesis and drug development. As research continues to advance in these areas, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.